Cas no 76322-07-1 (ethyl (2-formyl-4-methoxyphenoxy)acetate)

• Product name: ethyl (2-formyl-4-methoxyphenoxy)acetate
• CAS No: 76322-07-1
• MF: C₁₂H₁₄O₅
• MW: 238.2366
• CID: 982575
• PubChem ID: 288667

ethyl (2-formyl-4-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2-formyl-4-methoxyphenoxy)acetate
• (2-formyl-4-methoxy-phenoxy)-acetic acid ethyl ester
• (2-Formyl-4-methoxy-phenoxy)-essigsaeure-aethylester
• 1,2-bis(ethylacetoxy)ethane
• 2-ethoxycarbonylmethox
• Acetic acid, 2,2'-[1,2-ethanediylbis(oxy)]bis-, diethyl ester
• Aethylen-bis-(hydroxy-essigsaeure-aethylester)
• AGN-PC-00LML5
• CTK1J6131
• ethyl (2-ethoxycarbonylmethoxyethoxy)acetate
• ethyl (2-formyl-4-methoxy-phenoxy)-acetate
• DTXSID00997688
• SCHEMBL3643556
• NSC149947
• ethyl 2-(2-formyl-4-methoxyphenoxy)acetate
• AKOS005863412
• NSC-149947
• RHMNGOYVUSIANQ-UHFFFAOYSA-N
• 76322-07-1

• Inchi： InChI=1S/C12H14O5/c1-3-16-12(14)8-17-11-5-4-10(15-2)6-9(11)7-13/h4-7H,3,8H2,1-2H3
• InChI Key： RHMNGOYVUSIANQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)COC1=C(C=C(C=C1)OC)C=O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų